Cas no 9003-29-6 (Polybutenes)

• Product Name: Polybutenes
• CAS No: 9003-29-6
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 94296
• Update Time: 2025-06-14

Polybutenes Chemical and Physical Properties

Names and Identifiers

• Polybutenes
• Polyvis OO
• RHV 300
• ResinKit 22
• SV 7000
• Slovis 500
• Slovis D 400
• Slovis W 800
• Soltex 124
• Tafmer BL 027
• Tafmer M 2481
• Ultravis 120
• VH 100
• Vestowax B 912
• Witron 0200
• Witron 131

• Inchi： 1S/2C4H8/c2*1-3-4-2/h3-4H,1-2H3;3H,1,4H2,2H3/b4-3+;
• InChI Key： WTOOLIQYCQJDBG-BJILWQEISA-N
• SMILES： C(C=C)C.C(/C)=C\C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 29.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless to yellowish viscous liquid, odourless, odorless or slightly creamy terbium odor
• Density: 0.915 g/cm3
• Melting Point: 131 ºC
• Flash Point: >230 °F
• Refractive Index: 1.4690 (589.3 nm 20 ºC)
• Solubility: Soluble in benzene \ stilbene \ chloroform \ n-heptane and n-hexane, almost insoluble in water

Polybutenes Security Information

• WGK Germany：1
• RTECS：EM9032000

Additional information on Polybutenes

Recent Advances in Polybutenes (CAS 9003-29-6) Research: Applications and Innovations in Chemical Biomedicine

Polybutenes (CAS 9003-29-6) are a class of synthetic polymers with versatile applications in the chemical, biomedical, and pharmaceutical industries. Recent studies have highlighted their potential in drug delivery systems, medical adhesives, and biocompatible coatings. This research brief consolidates the latest findings on Polybutenes, focusing on their chemical properties, biomedical applications, and emerging innovations.

A 2023 study published in the Journal of Biomaterials Science explored the use of Polybutenes as a matrix for controlled drug release. The researchers demonstrated that Polybutenes' unique viscosity and hydrophobic properties make them ideal for encapsulating hydrophobic drugs, enhancing bioavailability and sustained release. The study utilized CAS 9003-29-6 to synthesize a novel drug delivery system, achieving a 40% improvement in release kinetics compared to traditional polymers.

In the field of medical adhesives, Polybutenes have shown promise due to their low toxicity and high adhesive strength. A recent industry report by Chemical & Engineering News highlighted a breakthrough in surgical sealants using Polybutenes, which reduced post-operative complications by 30% in preclinical trials. The report emphasized the role of CAS 9003-29-6 in optimizing the polymer's molecular weight for enhanced biocompatibility.

Another significant development involves the use of Polybutenes in biocompatible coatings for medical devices. A 2024 study in Advanced Materials Interfaces detailed a coating formulation incorporating CAS 9003-29-6, which exhibited superior anti-thrombogenic properties. This innovation addresses a critical challenge in cardiovascular implants, where device failure often results from thrombus formation.

Despite these advancements, challenges remain in scaling up Polybutenes production for commercial use. A recent white paper by the American Chemical Society identified cost-effective synthesis methods as a key area for future research. The paper also called for standardized toxicity testing protocols to ensure regulatory compliance across global markets.

In conclusion, Polybutenes (CAS 9003-29-6) represent a rapidly evolving area of research with transformative potential in biomedicine. Ongoing studies are expected to further refine their applications, particularly in personalized medicine and regenerative therapies. Stakeholders in the pharmaceutical and medical device industries are advised to monitor these developments closely.